2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide

• IUPAC Name: 2,3,5-trimethyl-6-(4-methylphenyl)-4-oxidopyrazin-1-ium 1-oxide
• InChI: InChI=1S/C14H16N2O2/c1-9-5-7-13(8-6-9)14-12(4)15(17)10(2)11(3)16(14)18/h5-8H,1-4H3
• InChI Key: GPRQGIDOXCDSPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N(C(=C([N+]2=O)C)C)[O-])C
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide (TMPD) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. TMPD is a redox mediator that is commonly used in various electrochemical and biochemical assays.

Mechanism of Action

2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide acts as a redox mediator by accepting electrons from the reduced form of a substrate and donating them to an oxidizing agent. The mechanism of action of 2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide involves the reversible one-electron transfer between the oxidized and reduced forms of 2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide. This allows for the measurement of the redox potential of the substrate and the determination of the rate of the electron transfer reaction.
Biochemical and Physiological Effects:
2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and toxins. 2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide has also been shown to induce apoptosis in cancer cells and reduce the viability of tumor cells. Additionally, 2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide has several advantages for lab experiments. It is stable, water-soluble, and non-toxic, making it ideal for use in biological systems. 2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide also has a high redox potential, making it suitable for the measurement of electron transfer reactions. However, 2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide has some limitations, including its sensitivity to light and air, which can affect its stability and reactivity.

Future Directions

There are several future directions for the study of 2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide. One area of research is the development of new methods for the synthesis of 2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide with improved yield and purity. Another area of research is the investigation of the potential therapeutic applications of 2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide in the treatment of cancer and other diseases. Additionally, the study of the mechanism of action of 2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide and its interactions with biological systems could lead to the development of new diagnostic and therapeutic tools.

Synthesis Methods

2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide can be synthesized using various methods, including oxidation of 2,3,5-trimethylpyrazine, 4-methylphenylhydrazine, and 1,4-dioxane. The most common method involves the oxidation of 2,3,5-trimethylpyrazine with potassium permanganate in the presence of 4-methylphenylhydrazine and 1,4-dioxane. This method yields 2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide with a high purity and yield.

Scientific Research Applications

2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide has a wide range of scientific research applications due to its unique properties. It is commonly used as a redox mediator in various electrochemical and biochemical assays, including cyclic voltammetry, amperometry, and spectroelectrochemistry. 2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide is also used in the study of enzyme-catalyzed reactions, such as the oxidation of NADH by alcohol dehydrogenase. Additionally, 2,3,5-trimethyl-6-(4-methylphenyl)pyrazine 1,4-dioxide is used in the study of mitochondrial respiration and the measurement of oxygen consumption.